5-Bromo-1-(2-(pyrrolidin-1-yl)ethyl)-3-(trifluoromethyl)-1H-indazole

• IUPAC Name: 5-bromo-1-(2-pyrrolidin-1-ylethyl)-3-(trifluoromethyl)indazole
• InChI: InChI=1S/C14H15BrF3N3/c15-10-3-4-12-11(9-10)13(14(16,17)18)19-21(12)8-7-20-5-1-2-6-20/h3-4,9H,1-2,5-8H2
• InChI Key: YDVADSHZHGETIL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CCN2C3=C(C=C(C=C3)Br)C(=N2)C(F)(F)F
• Molecular Formula: C14H15BrF3N3
• DSSTOX Substance ID: DTXSID901162393
• Molecular Weight: 362.19 g/mol
• CAS RN: 1039827-17-2

Description

5-Bromo-1-(2-(pyrrolidin-1-yl)ethyl)-3-(trifluoromethyl)-1H-indazole is a novel chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of indazole derivatives, which have been shown to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of 5-Bromo-1-(2-(pyrrolidin-1-yl)ethyl)-3-(trifluoromethyl)-1H-indazole is not fully understood. However, it is believed to exert its biological effects by modulating the activity of certain enzymes and signaling pathways in the body. It has been shown to inhibit the activity of certain enzymes that are involved in the inflammatory response and tumor growth.
Biochemical and Physiological Effects
5-Bromo-1-(2-(pyrrolidin-1-yl)ethyl)-3-(trifluoromethyl)-1H-indazole has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in the inflammatory response and tumor growth. It has also been shown to have potential applications in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, it has been shown to have anti-cancer properties and can induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-Bromo-1-(2-(pyrrolidin-1-yl)ethyl)-3-(trifluoromethyl)-1H-indazole is its wide range of biological activities. This compound has been shown to possess anti-inflammatory, anti-tumor, and anti-cancer properties, making it a promising candidate for the treatment of various diseases. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to work with in certain lab experiments.

Future Directions

There are several future directions for the study of 5-Bromo-1-(2-(pyrrolidin-1-yl)ethyl)-3-(trifluoromethyl)-1H-indazole. One direction is to further investigate its potential applications in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is to explore its potential as an anti-cancer agent and to investigate its mechanism of action in cancer cells. Additionally, future studies could focus on improving the solubility of this compound in water, which would make it easier to work with in lab experiments.

Scientific Research Applications

5-Bromo-1-(2-(pyrrolidin-1-yl)ethyl)-3-(trifluoromethyl)-1H-indazole has been extensively studied for its potential applications in scientific research. This compound has been shown to possess a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-cancer properties. It has also been shown to have potential applications in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease.

Synthesis routes and methods

Procedure details

A solution of 5-bromo-3-(trifluoromethyl)-1H-indazole (282 mg, 1.07 mmol) in DMSO (15 mL) was treated with Cs2CO3 (1.45 g, 4.45 mmol) and 1-(2-chloroethyl)pyrrolidine hydrochloride (376 mg, 2.21 mmol). After stirring for 16 hours at room temperature, the mixture was diluted with water (50 mL) and extracted with EtOAc (3×50 mL). The combined organics were washed with brine (50 mL), dried over Na2SO4, filtered and concentrated to dryness. Purification by flash column chromatography (silica gel, MeOH/EtOAc/hexanes, 0:1:1 to 1.49:50) gave the title compound (250 mg, 65%) as a light yellow oil: 1H NMR (500 MHz, CDCl3) δ 7.98 (s, 1H), 7.54 (dd, J=8.9, 1.7 Hz, 1H), 7.40 (d, J=8.9, 1H), 4.54 (t, J=7.1 Hz, 2H), 3.01 (t, J=7.1 Hz, 2H), 2.56-2.54 (m, 4H), 1.79-1.75 (m, 4H); ESI MS m/z 362 [M+H]+.